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Compound of Interest |

Compound Name: Indigodisulfonate dipotassium salt
CAS No.: 13725-33-2
- 7

Introduction & Principle

Indigodisulfonate dipotassium (Indigo Carmine, Cis6HsN2Na20sSz2) is a highly versatile redox
indicator and pH indicator widely utilized in pharmaceutical assays, water quality testing, and
natural product analysis. Unlike simple acid-base indicators, Indigo Carmine functions primarily
through a reversible oxidation-reduction mechanism, making it indispensable for analyzing
complex organic mixtures like tannins where selective oxidation is required.

Redox Mechanism

The utility of Indigo Carmine stems from its ability to undergo a distinct color change at a
specific redox potential (

at pH 0).[1]

o Oxidized Form: Deep Blue (Indigotin)

e Reduced Form: Yellow/Colorless (Leuco-indigo)

e Intermediate: Green (often observed near the endpoint due to mixing of forms)

In oxidative titrations (e.g., with Potassium Permanganate), Indigo Carmine serves a dual
purpose: it acts as an indicator and a reaction regulator. It has a lower oxidation potential than
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the titrant (KMnOa) but a higher potential than many easily oxidized analytes (like tannins). This
ensures the analyte is consumed first, followed by the indicator.

hvsicochemical

Property Value Notes
Disodium 5,5'-
CAS Number 860-22-0 o
indigodisulfonate
Molecular Weight 466.35 g/mol
(Redox Potential) +0.29 V At pH 0 (vs. SHE)
Blue
Oxidized
Color Change (Redox) Green
Reduced
Yellow
Blue (
11.[2]4) Acts as acid-base indicator in
Color Change (pH) ) o
Yellow ( high alkalinity
13.[3]0)
B Soluble in water; sparingly
Solubility ~10 g/L (25°C)

soluble in alcohol

Experimental Protocols
Protocol A: Determination of Total Tannins (Lowenthal-
Procter Method)

Application: Quantification of tannins in herbal extracts, cider, tea, and pharmaceutical raw
materials (e.g., Tannic Acid USP). Principle: Tannins are oxidized by KMnOa.[1] Indigo Carmine
is added to the solution to indicate the endpoint.[3][4][5] The KMnOa oxidizes the tannins first
(colorless reaction). Once tannins are exhausted, KMnOa oxidizes the Indigo Carmine, causing
a transition from blue to golden yellow.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/230366675_Determination_of_nitrates_in_aqueous_solution
https://www.chemkits.eu/indicators/146-indigo-carmine-indicator-ph-860-22-0.html
https://pdf.benchchem.com/80/Application_Notes_and_Protocols_for_Indigo_Carmine_as_a_Redox_Indicator.pdf
https://www.chemkits.eu/indicators/146-indigo-carmine-indicator-ph-860-22-0.html
http://www.cider.org.uk/tanmeths.htm
https://www.flinnsci.com/api/library/Download/b2fc174f3db34882b817105d4edc3373
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

2.1 Reagents Preparation

o Sulfuric Acid Solution (Dilute): Slowly add 25 mL of concentrated H2SOa4 to 1 L of distilled
water. Caution: Exothermic reaction.

o Standard KMnOa Titrant (0.02 M / N/10): Dissolve 3.2 g KMnOa in 1 L distilled water.
Standardize against Sodium Oxalate or Disodium Oxalate.

¢ Indigo Carmine Indicator Solution:
o Dissolve 1.0 g of Indigodisulfonate Dipotassium in 900 mL of distilled water.
o Add 50 mL of concentrated H2SOa.[4]
o Dilute to 1 L with distilled water.

o Note: Filter if necessary. This solution is stable for approx. 6 months if protected from light.

2.2 Titration Workflow

This method requires a "Blank" titration to account for the KMnOa4 consumed by the indicator
itself.

Step 1: The Blank Titration (Calibration of Indicator)

» Pipette 25.0 mL of the Indigo Carmine Indicator Solution into a 1 L white porcelain dish or
Erlenmeyer flask.

e Dilute with 750 mL of distilled water.
o Titrate with 0.02 M KMnOas from a burette.
o Endpoint: The color shifts from Royal Blue

Green
Golden Yellow.

e Record volume as
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. (Typical value: ~1-2 mL depending on indicator concentration).
Step 2: The Sample Titration
» Pipette an aliquot of the sample (containing approx.[6] 0.1-0.5 g tannin) into a 1 L flask.
e Add 25.0 mL of Indigo Carmine Indicator Solution.
e Add 750 mL of distilled water.
* Titrate with 0.02 M KMnOa.
o Observe the color carefully. The solution will remain blue/dark as tannins are oxidized.
o Endpoint: As tannins are depleted, the blue fades to green, then sharply to Golden Yellow.

e Record volume as

2.3 Calculation

To calculate the concentration, use the equivalence factor (historically established for
Gallotannic acid):

Protocol B: Volumetric Limit Test for Nitrates

Application: Purity testing of water and reagents (detecting trace oxidizing impurities). Principle:
In the presence of hot, strong sulfuric acid, nitrates oxidize Indigo Carmine (bleaching the blue
color). This is often used as a semi-quantitative "pass/fail" limit test.

2.1 Reagents

 Indigo Carmine Solution (Standard): Dissolve 0.2 g in 500 mL dilute sulfuric acid.
o Sulfuric Acid (Nitrate-free): Concentrated H2SOa.

e Sodium Chloride Solution: 0.05% w/v (Catalyst).

2.2 Procedure

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.sydney.edu.au/content/dam/corporate/documents/faculty-of-science/research/life-and-environmental-sciences/plant-eco/spec_nitrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare the sample solution in a test tube.

Add 0.1 mL of Sodium Chloride solution.

Add 0.1 mL of Indigo Carmine solution. The solution should be blue.[5]

Rapidly add 20 mL of concentrated H2SOa4. Shake gently.

Observation:

o Pass: The blue color persists for at least 5 minutes (or specified time).

o Fail: The solution turns colorless/yellow immediately or fades rapidly, indicating the
presence of Nitrates (

Visualizing the Workflow

The following diagram illustrates the critical decision pathways and chemical logic for the
Lowenthal Titration.
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Start: Sample Preparation

Add Reagents:
1. Indigo Carmine (Indicator)
2. H2S0O4 (Acidifier)
3. Water (Diluent)

Titrate with KMnO4
(Strong Oxidizer)

KMnO4 reacts with Tannins

Phase 1: Tannin Oxidation

. hTannins resent?
(Color remains Blue) P

Tannins consumed

Phase 2: Indicator Oxidation
(Tannins Depleted)

Indicator oxidized

Endpoint Reached
Color: Golden Yellow

Calculation:

(V_sample - V_blank) * Factor

Click to download full resolution via product page

Caption: Logic flow of the Lowenthal-Permanganate titration. The indicator acts as a secondary
substrate, reacting only after the primary analyte (tannin) is exhausted.

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Endpoint Fading

Oxidation by atmospheric

oxygen or light sensitivity.

Titrate rapidly; ensure fresh

indicator solution.

Incomplete oxidation or mixed

Continue titrating dropwise

Green Endpoint o until the distinct golden yellow
oxidation states.

is reached.

Sample is too concentrated )
) Dilute the sample further or
No Color Change (Tannins consumed all

use a smaller aliquot.
KMnOa).

) ) Ensure sufficient dilution (750

S Interaction between tannins

Precipitation . mL water) to keep reactants
and proteins/salts.

soluble.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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